Cas no 1261889-82-0 (2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid)
1261889-82-0 structure
Product Name:2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid
CAS No:1261889-82-0
MF:C13H10ClNO3
MW:263.676402568817
CID:2761507
PubChem ID:53222752
Update Time:2025-04-21
2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 1261889-82-0
- 2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid, 95%
- MFCD18316935
- 2-CHLORO-5-(3-HYDROXYMETHYLPHENYL)NICOTINIC ACID
- DTXSID80687111
- 2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid
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- Inchi: 1S/C13H10ClNO3/c14-12-11(13(17)18)5-10(6-15-12)9-3-1-2-8(4-9)7-16/h1-6,16H,7H2,(H,17,18)
- InChI Key: MISCLQWZWPFTIP-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=C(C=N1)C1=CC=CC(CO)=C1
Computed Properties
- Exact Mass: 263.0349209Da
- Monoisotopic Mass: 263.0349209Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 70.4Ų
2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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